Cas no 4127-47-3 (1,1,2,2-Tetramethylcyclopropane)
4127-47-3 structure
Product Name:1,1,2,2-Tetramethylcyclopropane
CAS No:4127-47-3
MF:C7H14
MW:98.186062335968
MDL:MFCD00060790
CID:84936
PubChem ID:87577457
Update Time:2025-04-18
1,1,2,2-Tetramethylcyclopropane Chemical and Physical Properties
Names and Identifiers
-
- 1,1,2,2-Tetramethylcyclopropane
- JCHUCGKEGUAHEH-UHFFFAOYSA-N
- EINECS 223-937-9
- FT-0690755
- JCHUCGKEGUAHEH-UHFFFAOYSA-
- Cyclopropane, 1,1,2,2-tetramethyl-
- 4127-47-3
- 1,1,2,2-TETRAMETHYL-CYCLOPROPANE
- NS00030954
- DTXSID90194184
- InChI=1/C7H14/c1-6(2)5-7(6,3)4/h5H2,1-4H3
- AKOS015842166
- MFCD00060790
- T1721
- D92513
- DTXCID00116675
-
- MDL： MFCD00060790
- Inchi： 1S/C7H14/c1-6(2)5-7(6,3)4/h5H2,1-4H3
- InChI Key： JCHUCGKEGUAHEH-UHFFFAOYSA-N
- SMILES： C1(C)(C)CC1(C)C
Computed Properties
- Exact Mass: 98.10960
- Monoisotopic Mass: 98.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 76.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.9
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Color/Form: Not available
- Density: 0,72 g/cm3
- Melting Point: -105.9°C (estimate)
- Boiling Point: 76°C(lit.)
- Flash Point: -15 °C
- Refractive Index: 1.3990 to 1.4020
- PSA: 0.00000
- LogP: 2.44250
- Solubility: Not available
1,1,2,2-Tetramethylcyclopropane Security Information
-
Symbol:
- Prompt：dangerous
- Hazard Statement： H225
- Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
- Hazardous Material transportation number：1993
- Hazard Category Code： 10
- Safety Instruction： S16
- HazardClass：3
- PackingGroup：II
- Risk Phrases：R10
- Packing Group：II
- Safety Term：3
- Packing Group：II
- Hazard Level：3
1,1,2,2-Tetramethylcyclopropane Customs Data
- HS CODE：2902199090
- Customs Data：
China Customs Code:
2902199090Overview:
2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
1,1,2,2-Tetramethylcyclopropane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1721-5ML |
1,1,2,2-Tetramethylcyclopropane |
4127-47-3 | >98.0%(GC) | 5ml |
¥575.00 | 2024-04-16 | |
| abcr | AB125222-5 g |
1,1,2,2-Tetramethylcyclopropane, 99%; . |
4127-47-3 | 99% | 5g |
€104.70 | 2023-06-24 | |
| TRC | T221935-5g |
1,1,2,2-Tetramethylcyclopropane |
4127-47-3 | 5g |
$ 270.00 | 2022-06-03 | ||
| TRC | T221935-10g |
1,1,2,2-Tetramethylcyclopropane |
4127-47-3 | 10g |
$ 450.00 | 2022-06-03 | ||
| TRC | T221935-25g |
1,1,2,2-Tetramethylcyclopropane |
4127-47-3 | 25g |
$ 895.00 | 2022-06-03 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20809-5g |
1,1,2,2-Tetramethylcyclopropane, 99% |
4127-47-3 | 99% | 5g |
￥1022.00 | 2023-04-13 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20809-25g |
1,1,2,2-Tetramethylcyclopropane, 99% |
4127-47-3 | 99% | 25g |
￥4397.00 | 2023-04-13 | |
| Cooke Chemical | T0047731-5mL |
1,1,2,2-Tetramethylcyclopropane |
4127-47-3 | >98.0%(GC) | 5ml |
RMB 456.00 | 2023-09-07 | |
| abcr | AB125222-5g |
1,1,2,2-Tetramethylcyclopropane, 99%; . |
4127-47-3 | 99% | 5g |
€104.20 | 2025-02-21 | |
| Cooke Chemical | T0047731-5l |
1,1,2,2-Tetramethylcyclopropane |
4127-47-3 | >98.0%(GC) | 5l |
RMB 456.00 | 2025-02-21 |
1,1,2,2-Tetramethylcyclopropane Related Literature
-
1. The effects of methyl substituents on the trimethylenemethane diradicalRichard J. Bushby J. Chem. Soc. Perkin Trans. 2 1985 1211
-
Xiao Shen,Min Zhou,Chuanfa Ni,Wei Zhang,Jinbo Hu Chem. Sci. 2014 5 117
-
3. The thermal unimolecular decomposition of 2,2,4,4-tetramethylcyclobutanoneHenry M. Frey,Henning Hopf J. Chem. Soc. Perkin Trans. 2 1973 2016
-
4. 589. The thermal unimolecular isomerization of 1,1,2,2-tetra-methylcyclopropaneH. M. Frey,D. C. Marshall J. Chem. Soc. 1962 3052
-
5. Photochemistry of organic nitrogen compounds. Part IV. The photolysis of 4-alkylidene-1-pyrazolines: a possible route to trismethylenemethyl diradicalsS. D. Andrews,A. C. Day J. Chem. Soc. B 1968 1271
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